Cas no 941911-95-1 (2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide)
2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide
- Acetamide, 2-[[5-(4-methoxyphenyl)-1H-imidazol-2-yl]thio]-N-phenyl-
- 2-((5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide
- 2-{[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide
- AKOS024640095
- 941911-95-1
- SR-01000912070
- F2331-0102
- 2-[[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl]-N-phenylacetamide
- SR-01000912070-1
-
- Inchi: 1S/C18H17N3O2S/c1-23-15-9-7-13(8-10-15)16-11-19-18(21-16)24-12-17(22)20-14-5-3-2-4-6-14/h2-11H,12H2,1H3,(H,19,21)(H,20,22)
- InChI Key: CMFAHUWIPCDQKT-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1)(=O)CSC1NC(C2=CC=C(OC)C=C2)=CN=1
Computed Properties
- Exact Mass: 339.10414797g/mol
- Monoisotopic Mass: 339.10414797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 92.3Ų
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- pka: 12.31±0.10(Predicted)
2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2331-0102-2μmol |
2-{[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
941911-95-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2331-0102-5μmol |
2-{[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
941911-95-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2331-0102-10μmol |
2-{[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
941911-95-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2331-0102-20μmol |
2-{[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
941911-95-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2331-0102-1mg |
2-{[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
941911-95-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2331-0102-2mg |
2-{[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
941911-95-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2331-0102-3mg |
2-{[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
941911-95-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2331-0102-4mg |
2-{[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
941911-95-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2331-0102-5mg |
2-{[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
941911-95-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2331-0102-10mg |
2-{[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
941911-95-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide
2-{5-(4-Methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide: A Comprehensive Overview
The compound with CAS No. 941911-95-1, known as 2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an imidazole ring, a methoxyphenyl group, and an acetamide moiety. The imidazole ring is a five-membered heterocyclic structure that contributes to the molecule's stability and reactivity, while the methoxyphenyl group introduces electronic effects that can influence its interaction with biological systems. The acetamide moiety further enhances the compound's solubility and bioavailability, making it a promising candidate for various applications.
Recent studies have highlighted the potential of 2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide in drug discovery. Researchers have explored its ability to modulate key biological pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding underscores its potential as a therapeutic agent for conditions like arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide has also shown promise in antioxidant research. A 2023 study conducted by researchers at the University of California revealed that this compound effectively scavenges free radicals, thereby protecting cells from oxidative damage. This property makes it a valuable candidate for developing antioxidants to combat age-related diseases such as Alzheimer's and Parkinson's.
The synthesis of 2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the imidazole ring via condensation reactions, followed by the introduction of the methoxyphenyl group and the acetamide moiety. Recent advancements in catalysis have enabled chemists to optimize this synthesis pathway, improving yield and reducing production costs.
From an environmental perspective, 2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide has been evaluated for its biodegradability and ecological impact. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This characteristic is particularly important for industries seeking sustainable chemical solutions.
In conclusion, CAS No. 941911-95-1, or 2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide, represents a significant advancement in organic chemistry with diverse applications in pharmacology and environmental science. Its unique structure, coupled with its promising biological activities, positions it as a key molecule for future research and development.
941911-95-1 (2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)